Cas no 83538-74-3 (Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI))

Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) structure
83538-74-3 structure
Product Name:Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)
CAS No:83538-74-3
MF:C19H15N3O3S
MW:365.405702829361
CID:724704
PubChem ID:5487655
Update Time:2024-10-26

Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)
    • [4-(4-nitroanilino)-2-phenylphenyl]carbamothioic S-acid
    • Carbamothioic acid, (4-((4-nitrophenyl)amino)phenyl)-, O-phenyl ester
    • Phenithionate
    • DTXCID50154921
    • Phenyl-4-nitrodiphenylamine-4'-thiocarbamate
    • DTXSID50232430
    • 83538-74-3
    • Inchi: 1S/C19H15N3O3S/c23-22(24)17-12-10-15(11-13-17)20-14-6-8-16(9-7-14)21-19(26)25-18-4-2-1-3-5-18/h1-13,20H,(H,21,26)
    • InChI Key: APHVAXJCHYGZAZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(NC2C=CC(NC(OC3C=CC=CC=3)=S)=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 365.083412
  • Monoisotopic Mass: 365.083412
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.388
  • Refractive Index: 1.723

Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) Pricemore >>

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